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Abstract

Sulfuric acid tetrahydrate (SAT) plays a critical role in the dehydration of the stratosphere,
primarily through its function as a nucleus for the formation of ice crystals, which constitute
Type Il Polar Stratospheric Clouds (PSCs). These ice particles grow to sizes sufficient for
gravitational sedimentation to remove water vapor from the upper atmosphere. This document
provides a comprehensive overview of the mechanisms, key data, and experimental protocols
relevant to the study of SAT's role in stratospheric dehydration.

Introduction

The concentration of water vapor in the stratosphere has significant implications for Earth's
climate and atmospheric chemistry. Dehydration of the stratosphere is a complex process, and
the formation of polar stratospheric clouds (PSCs) is a key contributing factor. Sulfuric acid
(H2S0a4) aerosols are ubiquitous in the stratosphere, and under the cold conditions of the polar
winter, they can freeze to form hydrates. Sulfuric acid tetrahydrate (H2SO4-4H20 or SAT) is a
thermodynamically stable form of these frozen aerosols.[1] SAT particles act as efficient ice
nuclei, facilitating the condensation of water vapor at temperatures slightly below the ice frost
point to form Type Il PSCs.[2][3] The subsequent growth and sedimentation of these ice
crystals lead to a significant reduction in stratospheric water vapor content.
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Quantitative Data on SAT-Mediated Ice Nucleation

The efficiency of sulfuric acid tetrahydrate as an ice nucleus is dependent on temperature
and water vapor saturation. The following tables summarize key quantitative data from
laboratory studies.

Table 1: Critical Ice Saturation Ratio for Heterogeneous Nucleation on SAT

Critical Ice Saturation Necessary Supercooling
Temperature (K) . .

Ratio (Sice) (K)
169.8 - 194.5 1.02-1.30 01-13

Data sourced from laboratory experiments using a thin-film, high-vacuum apparatus.[3]

Table 2: Typical Particle Number Concentrations and Sizes in Polar Stratospheric Clouds

Typical Number . .
] ] Typical Particle
Cloud Type Particle Type Concentration .
( 2 Diameter (um)
cm-

Ice crystals (nucleated
Type Il PSC 10-3- 101 1-100
on SAT)

Background Aerosol Liquid H2S0O4/H20 1-10 0.1-1.0

These values can vary significantly based on atmospheric conditions.|[3]

Signaling Pathways and Logical Relationships

The process of stratospheric dehydration mediated by sulfuric acid tetrahydrate can be
visualized as a sequential pathway.
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Dehydration Process

Water Vapor Deposiion
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SAT Film Preparation

Start: Cool Substrate
(110 K)

l

Deposit SOs Vapor

l

Introduce H20 Vapor
(React to form H2S04)

:

Anneal Film
(Warm to 220 K, cool to 180-190 K)

l

Confirm SAT Formation
(FTIR Spectroscopy)

Ice Nucleation Experiment

Set Experimental Temperature
(170-195 K)

Incrementally Introduce
H20 Vapor

Monitor for Ice Nucleation
(FTIR Spectroscopy)

Record Critical H20 Pressure

Calculate Critical Saturation Ratio

End: Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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